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Compound of Interest

Compound Name: Azido-PEG11-amine

Cat. No.: B605809

Application Notes: Azido-PEG11-NHS Ester for
Protein Labeling
Introduction

N-hydroxysuccinimide (NHS) esters are widely utilized for their ability to efficiently label
proteins by reacting with primary amines, such as the N-terminus of a polypeptide chain and
the side chain of lysine residues.[1][2] This reaction forms a stable amide bond, providing a
robust method for protein modification.[3] The use of a heterobifunctional linker like Azido-
PEG11-NHS ester allows for the introduction of an azide functional group onto a protein. This
azide group can then be used in subsequent bio-orthogonal "click chemistry"” reactions, such as
the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or strain-promoted azide-alkyne
cycloaddition (SPAAC), to conjugate other molecules like fluorophores, drugs, or
oligonucleotides.[4][5][6]

The polyethylene glycol (PEG) spacer, in this case with 11 ethylene glycol units, enhances the
solubility of the labeled protein in aqueous solutions and can reduce steric hindrance,
potentially preserving protein function.[4] These application notes provide a detailed protocol
for the use of Azido-PEG11-NHS ester for the labeling of proteins.

Chemical Reaction

The fundamental reaction involves the acylation of a primary amine on the protein by the NHS
ester. The NHS ester reacts with the nucleophilic amine group at a physiological to slightly
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alkaline pH (typically 7.2-9.0) to form a stable amide linkage, releasing N-hydroxysuccinimide
as a byproduct.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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